Cas no 1797887-81-0 (1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one)

• Product Name: 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one
• CAS No: 1797887-81-0
• MF: C₁₇H₁₆ClNO₅S₂
• MW: 413.895641326904
• CID: 5374174
• Update Time: 2025-11-01

1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]sulfonylphenyl]ethanone
• Ethanone, 1-[4-[[3-[(4-chlorophenyl)sulfonyl]-1-azetidinyl]sulfonyl]phenyl]-
• 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one

• Inchi： 1S/C17H16ClNO5S2/c1-12(20)13-2-6-16(7-3-13)26(23,24)19-10-17(11-19)25(21,22)15-8-4-14(18)5-9-15/h2-9,17H,10-11H2,1H3
• InChI Key： ZHXWXULTJQOYBN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CC(S(C3=CC=C(Cl)C=C3)(=O)=O)C2)(=O)=O)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one

Introduction to 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one (CAS No. 1797887-81-0)

1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one (CAS No. 1797887-81-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl group, an azetidine ring, and a chlorobenzene moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various therapeutic applications.

The chemical structure of 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one can be represented as follows:

The synthesis of this compound typically involves multi-step reactions, including the formation of the azetidine ring and the introduction of the sulfonyl and chlorobenzene groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both research and industrial applications.

In terms of its biological activity, 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one has been studied for its potential as an inhibitor of specific enzymes and signaling pathways. For instance, it has shown promising results in inhibiting the activity of protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a potential candidate for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

One notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one. The researchers found that this compound exhibited potent inhibitory effects on the enzyme PI3K (Phosphoinositide 3-Kinase), which is implicated in several signaling pathways associated with cancer progression. The study also highlighted the compound's selectivity and low cytotoxicity, suggesting its potential as a lead molecule for further drug development.

Beyond its enzymatic inhibition properties, 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one has been explored for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale Phase II and III trials.

In addition to its therapeutic applications, 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one has also been utilized as a research tool in academic and industrial laboratories. Its unique chemical structure makes it valuable for studying protein-protein interactions and signaling pathways, providing insights into the molecular mechanisms underlying various diseases.

The future prospects for 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and stability. Additionally, efforts are being made to develop prodrugs or analogues that can improve its therapeutic index and reduce potential side effects.

In conclusion, 1-(4-{[3-(4-chlorobenzenesulfonyl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one (CAS No. 1797887-81-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it a valuable asset in the ongoing quest to develop novel treatments for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.